Cas no 1346597-51-0 (Ethyl 2,2-difluoro-3-(methylamino)propanoate)

Ethyl 2,2-difluoro-3-(methylamino)propanoate is a fluorinated ester compound with notable applications in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoro-substituted propanoate backbone and a methylamino group—impart unique reactivity, making it a versatile intermediate for constructing fluorinated analogs of bioactive molecules. The presence of fluorine enhances metabolic stability and lipophilicity, which can improve pharmacokinetic properties in drug development. The ethyl ester group offers synthetic flexibility, allowing further derivatization under mild conditions. This compound is particularly valuable in medicinal chemistry for the design of protease inhibitors and other therapeutics requiring fluorine incorporation. High purity and consistent quality ensure reliable performance in research and industrial applications.

Ethyl 2,2-difluoro-3-(methylamino)propanoate structure

1346597-51-0 structure

Product Name:Ethyl 2,2-difluoro-3-(methylamino)propanoate

CAS No:1346597-51-0

MF:C₆H₁₁F₂NO₂

MW:167.15384888649

CID:1056640

PubChem ID:73553953

Update Time:2025-06-08

Ethyl 2,2-difluoro-3-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,2-Difluoro-3-(methylamino)propanoate
- 1346597-51-0
- EN300-788844
- DB-020205
- DTXSID101192516
- Propanoic acid, 2,2-difluoro-3-(methylamino)-, ethyl ester
- Ethyl 2,2-difluoro-3-(methylamino)propanoate
- Inchi： 1S/C6H11F2NO2/c1-3-11-5(10)6(7,8)4-9-2/h9H,3-4H2,1-2H3
- InChI Key： QQGZAZXFFVPRKU-UHFFFAOYSA-N
- SMILES： FC(C(=O)OCC)(CNC)F

Computed Properties

Exact Mass: 167.07578492g/mol
Monoisotopic Mass: 167.07578492g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 178.0±40.0 ºC (760 Torr),
Flash Point: 61.4±27.3 ºC,
Solubility: Dissolution (95 g/l) (25 º C),

Ethyl 2,2-difluoro-3-(methylamino)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-788844-1.0g	ethyl 2,2-difluoro-3-(methylamino)propanoate	1346597-51-0	95%	1.0g	$409.0	2024-05-22
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Enamine	EN300-788844-0.5g	ethyl 2,2-difluoro-3-(methylamino)propanoate	1346597-51-0	95%	0.5g	$393.0	2024-05-22
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Enamine	EN300-788844-10.0g	ethyl 2,2-difluoro-3-(methylamino)propanoate	1346597-51-0	95%	10.0g	$1808.0	2024-05-22